Cas no 12359-19-2 (Phosphate(2-), dioxo-(9CI))

• Product Name: Phosphate(2-), dioxo-(9CI)
• CAS No: 12359-19-2
• MF: O₂P
• MW: 62.9725608825684
• CID: 227918
• PubChem ID: 183145
• Update Time: 2025-04-19

Phosphate(2-), dioxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphate(2-), dioxo-(9CI)
• HYPOPHOSPHITE
• Phosphate(2-), dioxo-
• CHEBI:44951
• DB04053
• phosphorus oxide anion
• dioxidophosphate(1-)
• 12359-19-2
• HYPOPHOSPHITE ION (H2PO2-)
• PO2(-)
• Q27094905
• 20499-58-5
• [PO2](-)
• HYPOPHOSPHITE(1-)
• DTXSID10154048
• dioxidophosphate

• Inchi： 1S/HO2P/c1-3-2/h(H,1,2)/p-1
• InChI Key： GQZXNSPRSGFJLY-UHFFFAOYSA-M
• SMILES： P(=O)[O-]

Computed Properties

• Exact Mass: 62.9636
• Monoisotopic Mass: 62.96359124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13